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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,D2

Cat. No.: B15558916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of the isotopically labeled compound, Chlorzoxazone-t3C,*>N,D2. This molecule
is a crucial tool for researchers in drug metabolism, pharmacokinetic studies, and as an internal
standard in quantitative bioanalysis. This document outlines the available suppliers, key
gquantitative data, and general experimental protocols relevant to its use.

Commercial Availability

Chlorzoxazone-13C,>N,D: is a specialized, stable isotope-labeled internal standard for
Chlorzoxazone. The primary commercial supplier identified is BDG Synthesis. While other
suppliers like MedchemExpress and LGC Standards offer different isotopically labeled versions
of Chlorzoxazone, such as Chlorzoxazone-*3C or Chlorzoxazone-ds, BDG Synthesis explicitly
lists the multi-labeled variant.[1]

Technical Data

Quantitative data for isotopically labeled compounds are critical for their application. The
following table summarizes the available technical information for Chlorzoxazone-13C,*°N,Dx.
The data is primarily sourced from the supplier, BDG Synthesis, and supplemented with
representative data from certificates of analysis for similar isotopically labeled compounds.
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Parameter Specification Source

Product Name Chlorzoxazone-13C,1>N,D2 BDG Synthesis
CAS Number (Unlabeled) 95-25-0 BDG Synthesis[1]
Molecular Formula Ce6!3CH2D2CI*>NO2 BDG Synthesis[1]
Molecular Weight 173.56 BDG Synthesis[1]
Chemical Purity (HPLC) >98% (Target) BDG Synthesis[2]
Isotopic Purity Typically >95% Representative[3][4]
Available Unit Size 5mg BDG Synthesis[1]

Experimental Protocols

Detailed, proprietary synthesis and quality control protocols for Chlorzoxazone-13C,1>N,D2 are
not publicly available. However, based on general laboratory practices for isotopically labeled
compounds and published methods for Chlorzoxazone, the following sections outline probable
experimental methodologies.

Synthesis of Chlorzoxazone

The synthesis of unlabeled Chlorzoxazone typically involves the cyclization of 4-chloro-2-
aminophenol. One patented method describes reacting 4-chloro-2-aminophenol with ethyl
chloroformate in the presence of a base.[5] The synthesis of the isotopically labeled analog
would require the use of appropriately labeled starting materials.

Quality Control and Analytical Methods

The identity and purity of Chlorzoxazone-*3C,*>N,D2 are confirmed using a combination of
analytical techniques. A Certificate of Analysis for such a compound would typically include
data from the following methods.[2]

High-Performance Liquid Chromatography (HPLC) is employed to determine chemical purity. A
typical HPLC method for Chlorzoxazone analysis involves:
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e Column: C8 or C18 reverse-phase column (e.g., ZORBAX Eclipse Plus C8, 250 mm x 4.6
mm, 5 um).[6]

» Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an
agueous buffer (e.g., water with phosphoric acid). A common mobile phase composition is
methanol:water:phosphoric acid (75:25:0.05, v/v/v).[6]

o Detection: UV detection at a wavelength of 230 nm.[6]
e Flow Rate: 1.0 mL/min.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy is used to confirm the molecular structure
and the positions of the isotopic labels. Both *H and 3C NMR would be utilized.

Mass Spectrometry (MS) is crucial for confirming the molecular weight and assessing the
isotopic enrichment of the labeled compound.

Metabolic Pathway of Chlorzoxazone

Chlorzoxazone is primarily metabolized in the liver by cytochrome P450 enzymes, with
CYP2E1 and CYP1A2 playing significant roles. The major metabolic pathway is the 6-
hydroxylation of Chlorzoxazone to form 6-hydroxychlorzoxazone.[7] This metabolite is then
further conjugated, primarily with glucuronic acid, before excretion in the urine.[8][9]

Chlorzoxazone CYP2E1, CYP1A2 6-Hydroxylation 6-Hydroxychlorzoxazone Glucuronidation Urinary Excretion

Click to download full resolution via product page
Caption: Metabolic pathway of Chlorzoxazone.

Logical Workflow for Procurement and Use

The following diagram illustrates a logical workflow for a researcher from identifying the need
for labeled Chlorzoxazone to its final application in an experiment.
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Caption: Workflow for procurement and use.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15558916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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